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Compound of Interest

Compound Name: Tritridecanoin

Cat. No.: B053317

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides comprehensive
guidance on the personal protective equipment (PPE), operational procedures, and disposal
plans for Tritridecanoin, fostering a secure research environment.

Tritridecanoin is a triglyceride that is generally not classified as a hazardous substance.[1][2]
[3] However, one safety data sheet (SDS) considers it hazardous under OSHA 29 CFR
1910.1200, advising to avoid all personal contact.[4] Given this conflicting information, a
cautious approach to handling is recommended.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of Tritridecanoin are
summarized in the table below.
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Property Value Reference
Molecular Formula C42H8006 [1][5]
Molecular Weight 681.08 g/mol [1][5]
Appearance Solid [6]

Melting Point 445 °C [6]
Solubility Insoluble in water [1]

Purity >99% [5]

Storage Freezer [5]

Experimental Protocol: Safe Handling of
Tritridecanoin

The following protocol outlines the step-by-step procedure for the safe handling of
Tritridecanoin in a laboratory setting.

1. Preparation and Precautionary Measures:

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

e Fume Hood: For procedures that may generate dust or aerosols, work within a certified
chemical fume hood.

o Gather Materials: Ensure all necessary equipment, including PPE, is readily available.
2. Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[7]

o Hand Protection: Use chemical-resistant gloves such as nitrile, butyl, or neoprene rubber.[4]
Inspect gloves for any signs of degradation before use and dispose of them properly after
handling.[3]
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Body Protection: A standard laboratory coat is required. For tasks with a higher risk of
spillage, consider a chemical-resistant apron or coveralls.[8]

Respiratory Protection: While generally not required under normal handling conditions, a
NIOSH-approved respirator should be used if dust is generated.[3]

. Handling and Experimental Procedure:

Weighing: When weighing the solid material, do so in a fume hood or a designated weighing
enclosure to minimize dust inhalation.

Transfer: Use appropriate tools (e.g., spatulas) to transfer the solid. Avoid creating dust.

Heating: If heating is required, do so slowly and in a well-ventilated area. Fumes from the
heated product may cause irritation.[1]

Spills:

o Minor Spills: For small spills, wipe up with a cloth and then clean the area with soap and
water.[1]

o Major Spills: For larger spills, cover with an inert absorbent material like sand or earth,
then collect into a suitable container for disposal.[1]

. Storage:

Store Tritridecanoin in a tightly sealed container in a cool, dry, and well-ventilated area.[1]
For long-term storage, a freezer is recommended.[5]

. Disposal:
Tritridecanoin is not classified as hazardous waste.[1]

Dispose of unused material and contaminated waste (e.g., gloves, wipes) in accordance with
local, state, and federal regulations.[3][4] Landfilling is a common disposal method.[1]

Do not dispose of down the drain.[1]
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Workflow for Safe Handling of Tritridecanoin
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Figure 1: Workflow for Safe Handling of Tritridecanoin
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Caption: Workflow for the safe handling of Tritridecanoin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tritridecanoin]. BenchChem, [2025]. [Online PDF]. Available at:
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tritridecanoin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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